Cas no 1023594-62-8 (tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate
• CAS No: 1023594-62-8
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 1026905
• PubChem ID: 53255688
• Update Time: 2025-10-24

tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(2-nitrophenyl)piperidin-4-yl)carbamate
• AK-47697
• ANW-48422
• BR-47697
• CTK8B5352
• KB-259967
• SureCN3955951
• tert-butyl 1-(2-nitrophenyl)piperidin-4-ylcarbamate
• X8610
• tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbaMate
• [1-(2-Nitro-phenyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• tert-Butyl(1-(2-nitrophenyl)piperidin-4-yl)carbamate
• DTXSID10693169
• TWVQFWFIVYGRGW-UHFFFAOYSA-N
• F1911-3640
• 1023594-62-8
• tert-Butyl [1-(2-nitrophenyl)piperidin-4-yl]carbamate
• AKOS008748260
• KS-5473
• DA-17363
• tert-butyl 1-(2-nitro phenyl)piperidin-4-ylcarbamate
• SCHEMBL3955951
• Carbamic acid, N-[1-(2-nitrophenyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate

• MDL： MFCD11041912
• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(20)17-12-8-10-18(11-9-12)13-6-4-5-7-14(13)19(21)22/h4-7,12H,8-11H2,1-3H3,(H,17,20)
• InChI Key： TWVQFWFIVYGRGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C2C=CC=CC=2[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Additional information on tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate

Research Brief on tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate (CAS: 1023594-62-8)

The compound tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate (CAS: 1023594-62-8) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate as a key intermediate in the synthesis of pharmacologically active molecules. Its structural features, including the piperidine ring and the nitro-substituted phenyl group, make it a versatile scaffold for designing compounds with diverse biological activities. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) targeting drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel PI3K inhibitors. The study reported that modifications of the carbamate and nitro groups led to derivatives with enhanced selectivity and potency against cancer cell lines. Another study in Bioorganic & Medicinal Chemistry Letters (2024) investigated its antimicrobial properties, revealing promising activity against drug-resistant bacterial strains.

From a synthetic chemistry perspective, tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate has been optimized for scalable production. Recent advancements in green chemistry have enabled its synthesis with improved yields and reduced environmental impact. A 2024 patent application detailed a novel catalytic system that enhances the efficiency of the carbamate formation step, addressing previous challenges in large-scale manufacturing.

In pharmacokinetic studies, the compound has shown favorable absorption and distribution profiles, though its metabolism requires further investigation. Preliminary in vivo studies suggest that it can cross the blood-brain barrier, opening possibilities for CNS drug development. However, researchers caution that the nitro group may contribute to potential toxicity, necessitating structural optimization in future derivatives.

The current research landscape indicates that tert-butyl N-[1-(2-nitrophenyl)piperidin-4-yl]carbamate holds substantial promise as a building block for drug discovery. Future directions include exploring its applications in targeted therapies, investigating its mechanism of action at the molecular level, and developing safer derivatives through structure-activity relationship studies. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus in chemical biology and medicinal chemistry in the coming years.